Cas no 431999-01-8 (4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide
• CAS No: 431999-01-8
• MF: C₂₂H₁₆ClN₃O₂S₂
• MW: 453.964341163635
• CID: 6132509
• PubChem ID: 2911630
• Update Time: 2025-07-23

4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide
• 4-chloro-N-(2-(pyrimidin-2-ylthio)-1,2-dihydroacenaphthylen-1-yl)benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-[1,2-dihydro-2-(2-pyrimidinylthio)-1-acenaphthylenyl]-
• Oprea1_351035
• EU-0046050
• HMS2566P05
• 431999-01-8
• CHEMBL1524987
• AKOS016116741
• AKOS000622377
• SMR000172257
• MLS000547720
• SR-01000500163-1
• 4-chloro-N-(2-pyrimidin-2-ylsulfanyl-1,2-dihydroacenaphthylen-1-yl)benzenesulfonamide
• AB00117192-01
• Oprea1_331858
• 4-chloro-N-[2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-yl]benzene-1-sulfonamide
• MLS003909655
• 4-Chloro-N-[2-(pyrimidin-2-ylsulfanyl)-acenaphthen-1-yl]-benzenesulfonamide
• SR-01000500163
• Z56898950
• F1036-0044

• Inchi： 1S/C22H16ClN3O2S2/c23-15-8-10-16(11-9-15)30(27,28)26-20-17-6-1-4-14-5-2-7-18(19(14)17)21(20)29-22-24-12-3-13-25-22/h1-13,20-21,26H
• InChI Key： YUSYZMOUGDECMP-UHFFFAOYSA-N
• SMILES： C1(S(NC2C3C4C(C=CC=3)=CC=CC=4C2SC2=NC=CC=N2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 453.0372468g/mol
• Monoisotopic Mass: 453.0372468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 686.5±65.0 °C(Predicted)
• pka: 8.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide

4-Chloro-N-2-(Pyrimidin-2-ylsulfanyl)-1,2-Dihydroacenaphthylen-1-Ylbenzene-1-Sulfonamide: A Novel Scaffold for Targeted Therapeutics

4-Chloro-N-2-(Pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide is a structurally complex compound with a unique combination of aromatic and heterocyclic moieties. Its molecular framework integrates a benzene-1-sulfonamide group with a 1,2-dihydroacenaphthylen-1-yl ring system, while the pyrimidin-2-ylsulfanyl substituent introduces sulfur-based functionalization. This compound, identified by CAS no 431999-01-8, represents a promising candidate for pharmacological research due to its potential to modulate multiple biological targets.

The 4-chloro substituent at the benzene ring enhances hydrophobic interactions, while the sulfonamide functionality provides a polar anchor for protein binding. The pyrimidin-2-ylsulfanyl group, a key structural element, may facilitate interactions with nucleotide-binding domains, suggesting potential applications in oncology and infectious disease therapies. Recent studies have highlighted the role of 1,2-dihydroacenaphthylen-1-yl scaffolds in modulating kinase activities, making this compound a focal point for drug discovery efforts.

Recent advances in medicinal chemistry have underscored the importance of hybrid scaffolds in developing multitarget-directed ligands. The 4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide structure combines elements of aromatic heterocycles and sulfonamide derivatives, which are known to enhance drug-like properties such as solubility and metabolic stability. This design may enable the compound to act as a dual inhibitor of kinases and proteases, offering therapeutic advantages in complex diseases.

Experimental data from 2023 studies have demonstrated that the 1,2-dihydroacenaphthylen-1-yl core exhibits selective binding to the ATP-binding site of certain kinases, a critical feature for targeting oncogenic pathways. The sulfonamide group further enhances this selectivity by forming hydrogen bonds with conserved residues in the target protein. These interactions suggest potential applications in the treatment of cancers driven by aberrant kinase signaling, such as non-small cell lung cancer (NSCLC) and chronic myeloid leukemia (CML).

Computational modeling of the 4-chloro-N-2-(pyrimidin-2-ylsulfanyl)-1,2-dihydroacenaphthylen-1-ylbenzene-1-sulfonamide molecule has revealed its ability to adopt multiple conformations, which may improve its adaptability to different target proteins. This flexibility is particularly valuable in overcoming resistance mechanisms, as seen in drug-resistant tumor cells. The pyrimidin-2-ylsulfanyl substituent may also contribute to the compound’s ability to interfere with nucleotide metabolism, a strategy explored in antiviral drug development.

Pharmacokinetic profiling of this compound has shown favorable absorption properties, with the 4-chloro group enhancing intestinal permeability. The sulfonamide functionality, while contributing to molecular weight, also allows for structural modifications to optimize bioavailability. These characteristics make the compound a strong candidate for oral administration, a critical factor in clinical translation.

Current research is exploring the 1,2-dihydroacenaphthylen-1-yl scaffold’s potential to modulate inflammatory pathways, particularly in autoimmune disorders. The pyrimidin-2-ylsulfanyl group may also play a role in inhibiting cytokine signaling, a mechanism under investigation for its therapeutic implications in rheumatoid arthritis and inflammatory bowel disease. These findings highlight the compound’s versatility in addressing diverse medical conditions.

In summary, 4-Chloro-N-2-(Pyrimidin-2-ylsulfanyl)-1,2-Dihydroacenaphthylen-1-Ylbenzene-1-Sulfonamide represents a significant advancement in the design of multifunctional therapeutics. Its unique structural elements, including the 4-chloro, sulfonamide, and pyrimidin-2-ylsulfanyl groups, position it as a valuable tool for targeting complex biological systems. Ongoing studies aim to further elucidate its mechanisms of action and expand its therapeutic applications.